N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-3,4-dimethoxybenzamide

• IUPAC Name: N-[2-[(1,1-dioxo-1,2-benzothiazol-3-ylidene)amino]ethyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C18H19N3O5S/c1-25-14-8-7-12(11-15(14)26-2)18(22)20-10-9-19-17-13-5-3-4-6-16(13)27(23,24)21-17/h3-8,11H,9-10H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: QFSIEYPFXJNYEB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCCN=C2C3=CC=CC=C3S(=O)(=O)N2)OC
• Molecular Formula: C18H19N3O5S
• Molecular Weight: 389.4 g/mol

Description

N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-3,4-dimethoxybenzamide, also known as DBIBB, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and material science. DBIBB belongs to the class of benzisothiazolone derivatives and has a unique molecular structure that makes it an interesting target for research.

Mechanism of Action

The mechanism of action of N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-3,4-dimethoxybenzamide is not fully understood, but studies suggest that it may act by inhibiting the activity of enzymes involved in cell proliferation and survival. The compound has been shown to induce apoptosis (programmed cell death) in cancer cells, which may contribute to its anticancer activity.
Biochemical and Physiological Effects:
N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-3,4-dimethoxybenzamide has been shown to exhibit a range of biochemical and physiological effects. In addition to its anticancer and antimicrobial properties, the compound has been reported to have antioxidant and anti-inflammatory activities. It has also been shown to modulate the activity of certain neurotransmitters, suggesting potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-3,4-dimethoxybenzamide is its potency and selectivity against cancer cells and microorganisms. This makes it a valuable tool for investigating the mechanisms of cell proliferation and survival. However, the compound's complex synthesis route and limited availability may pose challenges for researchers who wish to use it in their experiments.

Future Directions

There are several potential future directions for research on N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-3,4-dimethoxybenzamide. One area of interest is the development of new derivatives with improved potency and selectivity. Another area of research is the investigation of the compound's potential applications in material science, such as the development of new sensors or catalysts. Additionally, further studies are needed to fully understand the mechanism of action of N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-3,4-dimethoxybenzamide and its potential applications in the treatment of various diseases.
Conclusion:
In conclusion, N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-3,4-dimethoxybenzamide is a compound with significant potential for scientific research in various fields. Its complex synthesis route, potent biological activity, and unique molecular structure make it an interesting target for investigation. Further research is needed to fully explore its potential applications and to develop new derivatives with improved properties.

Scientific Research Applications

N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}-3,4-dimethoxybenzamide has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. The compound has also been investigated for its ability to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of new antimicrobial agents.